Cas no 1261945-42-9 (3-Fluoro-5-(4-methoxy-2-methylphenyl)phenol)

• Product Name: 3-Fluoro-5-(4-methoxy-2-methylphenyl)phenol
• CAS No: 1261945-42-9
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• MDL: MFCD18313737
• CID: 2765169
• PubChem ID: 53219418
• Update Time: 2025-10-18

3-Fluoro-5-(4-methoxy-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• AKOS017558103
• 3-Fluoro-5-(4-methoxy-2-methylphenyl)phenol, 95%
• MFCD18313737
• DTXSID20684265
• 1261945-42-9
• 3-FLUORO-5-(4-METHOXY-2-METHYLPHENYL)PHENOL
• 5-Fluoro-4'-methoxy-2'-methyl[1,1'-biphenyl]-3-ol
• 3-Fluoro-5-(4-methoxy-2-methylphenyl)phenol

• MDL： MFCD18313737
• Inchi： 1S/C14H13FO2/c1-9-5-13(17-2)3-4-14(9)10-6-11(15)8-12(16)7-10/h3-8,16H,1-2H3
• InChI Key： DABCZYBZICVBOK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(=CC=1C)OC)O

Computed Properties

• Exact Mass: 232.08995782g/mol
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-5-(4-methoxy-2-methylphenyl)phenol

3-Fluoro-5-(4-methoxy-2-methylphenyl)phenol: A Comprehensive Overview

3-Fluoro-5-(4-methoxy-2-methylphenyl)phenol (CAS No. 1261945-42-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The fluorine atom at the 3-position and the methoxy group at the 4-position of the phenyl ring contribute to its distinctive chemical properties, making it a valuable molecule for both academic and industrial purposes.

Recent studies have highlighted the importance of 3-fluoro substitution patterns in phenolic compounds, as they significantly influence bioavailability and pharmacokinetics. Researchers have demonstrated that the presence of a fluorine atom can enhance the lipophilicity of the molecule, which is a critical factor in drug design. Furthermore, the methoxy group at the 4-position plays a pivotal role in modulating the electronic properties of the compound, thereby affecting its reactivity in various chemical reactions.

The synthesis of 3-fluoro-5-(4-methoxy-2-methylphenyl)phenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key challenge in its synthesis lies in achieving high stereoselectivity during the formation of the phenolic ring. Recent advancements in asymmetric catalysis have enabled researchers to overcome this challenge, leading to higher yields and purities of the final product.

In terms of applications, this compound has shown promising results in several areas. In medicinal chemistry, it has been evaluated as a potential lead compound for anti-inflammatory and anticancer therapies. Preclinical studies have demonstrated that 3-fluoro substitution patterns can enhance the molecule's ability to inhibit key enzymes involved in inflammation and tumor growth. Additionally, its methoxy group contributes to improved solubility, making it a viable candidate for drug delivery systems.

Another area where this compound has found significant application is in materials science. The unique electronic properties of 3-fluoro-5-(4-methoxy-2-methylphenyl)phenol make it an excellent candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and flexible electronics. The compound's ability to undergo π–π interactions has been leveraged to create advanced materials with enhanced conductivity and stability.

Recent breakthroughs in computational chemistry have further deepened our understanding of this compound's properties. Advanced molecular modeling techniques have been employed to predict its interaction with biological targets, providing valuable insights into its pharmacodynamics. These studies have revealed that the fluorine atom at the 3-position significantly influences the molecule's binding affinity to receptors, making it a promising candidate for drug optimization.

In conclusion, 3-fluoro-5-(4-methoxy-2-methylphenyl)phenol (CAS No. 1261945-42-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and computational methods, position it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to fields such as drug discovery and materials science.